3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-chlorophenyl)-7-thiophen-2-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H10ClN3S/c17-12-5-3-11(4-6-12)13-10-19-20-14(7-8-18-16(13)20)15-2-1-9-21-15/h1-10H
• InChI Key: ADLSCDUKUJZXQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=NC3=C(C=NN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H10ClN3S
• DSSTOX Substance ID: DTXSID701197045
• Molecular Weight: 311.8 g/mol
• CAS RN: 439095-36-0

Description

“3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine” is a compound that belongs to the class of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are the dominant motif of many drugs; for instance, zaleplon and indiplon are sedative agents and ocinaplon was identified as an anxiolytic agent.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines can be achieved through various methods. One efficient method involves the palladium-catalyzed solvent-free reaction of β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles under microwave irradiation. This method is applicable for the efficient synthesis of a wide range of substituted pyrazolo[1,5-a]pyrimidines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazolo[1,5-a]pyrimidines include the palladium-catalyzed solvent-free reaction of β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles. Other methods involve the condensation reactions of the aminopyrazoles with 1,2-allenic, enaminonitriles, enaminones, 1,3-diketones, unsaturated nitriles, or unsaturated ketones.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Application : Researchers have developed a catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters using a radical approach. .

Conjugated Polymers with Pyrrolo[3,4-c]pyrrole-1,3(2H,5H)-dione (1,3-DPP)

• Application : Researchers have used 1,3-DPP to construct copolymers with a quaterthiophene unit. .

Novel 2,6-Difunctionalized Ethyl Pyrazolo[1,5-a]pyrimidine Derivatives

• Application : Sequential site-selective cross-coupling reactions allow the preparation of novel disubstituted 2-(alkynyl, aryl, and arylamine)-6-alkynylpyrazolo[1,5-a]pyrimidine derivatives. .

Future Directions

The future directions for “3-(4-Chlorophenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine” could involve further exploration of its biological activities and potential applications in drug development. Additionally, the development of more efficient synthesis methods could also be a focus.